Ethyl 5-(cyanomethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
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Description
Ethyl 5-(cyanomethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C20H17NO5 and its molecular weight is 351.358. The purity is usually 95%.
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Scientific Research Applications
Renewable PET and Polymer Research
Ethyl 5-(cyanomethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is implicated in research aimed at producing renewable sources for polyethylene terephthalate (PET) and related polymers. For instance, silica molecular sieves containing Lewis acid centers have been employed as catalysts in reactions involving ethylene and renewable furans to generate biobased terephthalic acid precursors, highlighting the role of such compounds in advancing sustainable material synthesis (Pacheco, Labinger, Sessions, & Davis, 2015).
Organic Synthesis and Structural Studies
In the realm of organic chemistry, this compound serves as a precursor in the synthesis of complex organic molecules. For example, it has been utilized in oxidative cyclization reactions to form benzocarbazoloquinones, showcasing its utility in constructing polycyclic structures with potential biological activities (Rajeswaran & Srinivasan, 1994). Additionally, crystal structure studies of related compounds have provided insights into their molecular arrangements, facilitating further applications in material science and drug design (Yeong, Chia, Quah, & Tan, 2018).
Pharmacological Research
Investigations into the pharmacological potentials of benzofuran derivatives, including structures akin to this compound, have revealed their promise in antiviral and antimicrobial applications. Certain benzofuran derivatives have demonstrated in vitro anti-HIV activity, underscoring the importance of this chemical framework in developing novel therapeutic agents (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).
Antimicrobial and Antioxidant Studies
Furthermore, the synthesis of lignan conjugates from benzofuran derivatives has been explored for their antimicrobial and antioxidant properties. This research highlights the potential of this compound related compounds in contributing to the development of new antimicrobial and antioxidant agents, with some showing significant activity in vitro (Raghavendra et al., 2016).
Properties
IUPAC Name |
ethyl 5-(cyanomethoxy)-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO5/c1-3-24-20(22)18-16-12-15(25-11-10-21)8-9-17(16)26-19(18)13-4-6-14(23-2)7-5-13/h4-9,12H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGBAXHSSZVKWSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC#N)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.